- Chromenones as inhibitors of monocarboxylate transporters and their preparation, World Intellectual Property Organization, , ,
Cas no 96552-59-9 (5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one)
96552-59-9 structure
Product Name:5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one
CAS No:96552-59-9
MF:C12H12O4
MW:220.221283912659
CID:836800
PubChem ID:25243493
Update Time:2024-10-25
5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one
- 5,7-Dihydroxy-2-isopropylchromone
- 5,7-Dihydroxy-2-(1-methylethyl)-4H-1-benzopyran-4-one (ACI)
- CHEMBL4467860
- 5,7-dihydroxy-2-isopropylchromon
- DB-332784
- 5,7-Dihydroxy-2-(1-methylethyl)-4H-1-benzopyran-4-one
- FS-9206
- 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(1-methylethyl)-
- SCHEMBL17949776
- 96552-59-9
- 5,7-dihydroxy-2-propan-2-ylchromen-4-one
- AKOS022184709
- 5,7-DIHYDROXY-2-ISOPROPYLCHROMEN-4-ONE
-
- Inchi： 1S/C12H12O4/c1-6(2)10-5-9(15)12-8(14)3-7(13)4-11(12)16-10/h3-6,13-14H,1-2H3
- InChI Key： VGFBRVLVWZEEIJ-UHFFFAOYSA-N
- SMILES： O=C1C2C(=CC(=CC=2O)O)OC(C(C)C)=C1
Computed Properties
- Exact Mass: 220.07400
- Monoisotopic Mass: 220.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 398.7±42.0 °C at 760 mmHg
- Flash Point: 157.3±21.4 °C
- PSA: 70.67000
- LogP: 2.32760
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AX19640-5mg |
4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(1-methylethyl)- |
96552-59-9 | 98.0% | 5mg |
$577.00 | 2024-07-18 |
5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium isobutyrate ; 40 min, 180 °C
1.2 Reagents: Potassium carbonate Solvents: Water ; 16 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.2 Reagents: Potassium carbonate Solvents: Water ; 16 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
Reference
5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Raw materials
5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Preparation Products
5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
96552-59-9 (5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one) Related Products
- 3567-00-8(Rubrofusarin)
- 61828-53-3(2-(2-Phenylethyl)chromone)
- 1013-69-0(Noreugenin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent